Retinoid esters are a class of compounds derived from retinoic acid, the active metabolite of vitamin A. These esters offer improved stability and skin penetration compared to pure retinoic acid, making them popular in dermatological applications. Commonly used in skincare products, they help address various skin concerns such as acne, wrinkles, and hyperpigmentation by promoting cell turnover and collagen production. Retinoid esters are available in different forms including tretinoin, adapalene, and tazarotene, each with varying degrees of potency and efficacy. These compounds work best when incorporated into a regimen that includes sunscreen use to protect against potential irritation and photosensitivity. Due to their potent nature, retinoid esters should be used under the guidance of a healthcare professional or dermatologist for optimal results and safety.